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Compound of Interest

Compound Name: Acynonapyr

Cat. No.: B1384038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the chemical identity of Acynonapyr, a
novel acaricide. The focus is on its formal IUPAC nomenclature and its classification based on

its mode of action and chemical structure.

IUPAC Name
The systematic name for Acynonapyr, as defined by the International Union of Pure and

Applied Chemistry (IUPAC), is (1S,5R)-3-[2-propoxy-4-(trifluoromethyl)phenoxy]-9-[[5-

(trifluoromethyl)-2-pyridinyl]oxy]-9-azabicyclo[3.3.1]nonane[1].

Variations of this name exist, primarily differing in stereochemical descriptors and bracketing,

but describe the same chemical entity. These include:

3-endo-[2-propoxy-4-(trifluoromethyl)phenoxy]-9-[5-(trifluoromethyl)-2-pyridyloxy]-9-

azabicyclo[3.3.1]nonane[2].

(1R,3r,5S)-3-[2-propoxy-4-(trifluoromethyl)phenoxy]-9-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-9-

azabicyclo[3.3.1]nonane[3].

3-endo-[2-propoxy-4-(trifluoromethyl)phenoxy]-9-{[5-(trifluoromethyl)-2-pyridyl]oxy}-9-

azabicyclo[3.3.1]nonane[3].
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The core structure is a 9-azabicyclo[3.3.1]nonane skeleton. The "endo" descriptor in some

variations specifies the stereochemistry of the substituent at the 3-position.

Chemical Classification
Acynonapyr is classified based on its biological activity, mode of action, and chemical

structure.

1. Classification by Activity: Acynonapyr is primarily classified as an acaricide, developed to

control spider mites[4][5]. It also exhibits insecticidal properties[4][5].

2. Classification by Mode of Action (MoA): The Insecticide Resistance Action Committee (IRAC)

has placed Acynonapyr in its own distinct group, Group 33. This classification is based on its

unique mode of action as a Calcium-activated potassium channel (KCa2) modulator[4][6].

Notably, Acynonapyr is the first agricultural chemical to be assigned to this group, highlighting

its novel mechanism of action[4]. This distinct mechanism makes it a valuable tool for

managing resistance in mite populations[4].

3. Structural Classification: From a chemical structure perspective, Acynonapyr is
characterized by a unique azabicyclic ring and an oxyamine structure[4]. It is also identified as

a fluorinated organic compound due to the presence of trifluoromethyl groups on both the

phenoxy and pyridinyl rings[1]. The molecule possesses chiral centers, meaning it can exist in

multiple stereoisomeric forms[5].

In summary, Acynonapyr's chemical identity is precisely defined by its IUPAC name, and its

classification underscores its novelty as an acaricide with a unique mode of action targeting the

KCa2 channel. This distinctiveness makes it an important compound in the field of crop

protection and resistance management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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